Cas no 5453-98-5 (2-(2,3-dihydro-1H-inden-5-yl)acetic acid)

• Product Name: 2-(2,3-dihydro-1H-inden-5-yl)acetic acid
• CAS No: 5453-98-5
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 941844
• PubChem ID: 227361
• Update Time: 2025-05-20

2-(2,3-dihydro-1H-inden-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydro-1H-inden-5-yl)acetic acid
• 2,3-DIHYDRO-1H-INDEN-5-YLACETIC ACID
• Indan-5-yl-acetic acid
• 2,3-dihydro-(1H)-inden-5-yl acetic acid
• 2-indan-5-ylacetic acid
• 5-Indanacetic acid
• 5-indaneacetic acid
• AC1L5FFR
• AC1Q5VJ4
• AC1Q74ZI
• Indan-5-acetic acid
• indan-5-yl acetic acid
• Indan-5-yl-essigsaeure
• SBB010596
• 1H-Indene-5-acetic acid, 2,3-dihydro-
• HMS1700F01
• NSC18918
• 7897AB
• BBL025824
• STL368337
• BB 0257905
• T7974
• 2,3-Dihydro-1H-inden-5-ylacetic acid, AldrichCPR
• CS-0308393
• NSC-18918
• 5453-98-5
• AVLCYTRBQULWGZ-UHFFFAOYSA-N
• Z57984662
• 2-(2,3-dihydro-1H-inden-5-yl)aceticacid
• AKOS000111841
• 2,3-Dihydro-1H-indene-5-acetic acid
• C11H12O2
• EN300-11851
• BS-13725
• MFCD06378266
• DTXSID20280847
• W10203
• 2-(2,3-dihydro-1H-inden-5-yl)acetic acid

• MDL： MFCD06378266
• Inchi： 1S/C11H12O2/c12-11(13)7-8-4-5-9-2-1-3-10(9)6-8/h4-6H,1-3,7H2,(H,12,13)
• InChI Key： AVLCYTRBQULWGZ-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC2=C(C=1)CCC2)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(2,3-dihydro-1H-inden-5-yl)acetic acid

2-(2,3-Dihydro-1H-inden-5-yl)acetic Acid (CAS No. 5453-98-5)

2-(2,3-Dihydro-1H-inden-5-yl)acetic acid, also known by its CAS registry number 5453-98-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indene derivatives, which have been extensively studied for their potential applications in drug development and materials science. The structure of this molecule consists of an indenyl group attached to an acetic acid moiety, creating a unique chemical framework that contributes to its versatile properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(2,3-dihydro-1H-inden-5-yl)acetic acid through various methodologies. One notable approach involves the use of catalytic hydrogenation to reduce indene derivatives, followed by subsequent functionalization to introduce the acetic acid group. These methods not only enhance the scalability of production but also improve the purity of the final product, making it more suitable for research and industrial applications.

The pharmacological potential of 2-(2,3-dihydro-1H-inden-5-yl)acetic acid has been explored in recent studies. Research indicates that this compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role as a potential anticancer agent. Preclinical studies suggest that it may inhibit the proliferation of cancer cells by targeting specific kinases involved in cell cycle regulation.

In terms of material science, 2-(2,3-dihydro-1H-inden-5-yl)acetic acid has shown promise as a precursor for the synthesis of advanced materials. Its ability to form stable metal complexes makes it a valuable component in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, underscoring the compound's importance beyond traditional pharmaceutical research.

Furthermore, recent computational studies have provided deeper insights into the electronic structure and reactivity of 2-(2,3-dihydro-1H-inden-5-yl)acetic acid. Quantum mechanical calculations reveal that the molecule's conjugated system facilitates electron delocalization, enhancing its stability and reactivity under various chemical conditions. This understanding is crucial for designing novel synthetic routes and optimizing its properties for specific applications.

In conclusion, 2-(2,3-dihydro-1H-inden-5-yl)acetic acid (CAS No. 5453-98-5) stands as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various scientific domains.